Cas no 1805063-39-1 (3,5-Diiodo-4-methoxymandelic acid)

• Product Name: 3,5-Diiodo-4-methoxymandelic acid
• CAS No: 1805063-39-1
• MF: C₉H₈I₂O₄
• MW: 433.966367721558
• CID: 4942198
• Update Time: 2025-08-05

3,5-Diiodo-4-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Diiodo-4-methoxymandelic acid

• Inchi： 1S/C9H8I2O4/c1-15-8-5(10)2-4(3-6(8)11)7(12)9(13)14/h2-3,7,12H,1H3,(H,13,14)
• InChI Key： KNVQUPVMXKHFOW-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1)C(C(=O)O)O)I)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8

Additional information on 3,5-Diiodo-4-methoxymandelic acid

3,5-Diiodo-4-methoxymandelic Acid: A Comprehensive Overview

The compound 3,5-Diiodo-4-methoxymandelic Acid (CAS No. 1805063-39-1) is a highly specialized organic compound with significant applications in the fields of pharmacology, biochemistry, and material science. This compound is characterized by its unique structure, which includes two iodine atoms attached to the aromatic ring and a methoxy group at the 4-position. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of intense research interest.

Recent studies have highlighted the potential of 3,5-Diiodo-4-methoxymandelic Acid in drug development, particularly in the design of targeted therapies for various diseases. The compound's ability to interact with specific biological targets has been extensively explored in preclinical models. For instance, researchers have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, which could be harnessed for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of 3,5-Diiodo-4-methoxymandelic Acid involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. The starting material is typically derived from mandelic acid, which undergoes iodination at the 3 and 5 positions. The introduction of the methoxy group at the 4-position is achieved through a nucleophilic substitution reaction. Advanced purification techniques, such as column chromatography and recrystallization, are employed to isolate the final product with high purity.

In terms of physical properties, 3,5-Diiodo-4-methoxymandelic Acid is a crystalline solid with a melting point of approximately 220°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical reactions and analytical techniques.

One of the most promising applications of 3,5-Diiodo-4-methoxymandelic Acid lies in its use as a precursor for radiopharmaceuticals. The presence of iodine atoms allows for easy incorporation into imaging agents used in positron emission tomography (PET) scans. Recent advancements in radiochemistry have enabled the efficient labeling of this compound with radioactive isotopes such as iodine-124 and iodine-123, paving the way for its use in diagnostic imaging.

Moreover, 3,5-Diiodo-4-methoxymandelic Acid has shown potential as a building block for constructing complex molecular architectures. Its reactivity under various reaction conditions makes it an ideal candidate for exploring novel synthetic pathways. For example, researchers have utilized this compound to synthesize bioactive molecules with enhanced pharmacokinetic profiles.

In conclusion, 3,5-Diiodo-4-methoxymandelic Acid (CAS No. 1805063-39-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool for advancing scientific research and technological innovation. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in shaping the future of medicine and materials science.